N-(2-(dimethylamino)-2-(p-tolyl)ethyl)-2-(naphthalen-2-yloxy)acetamide

• IUPAC Name: N-[2-(dimethylamino)-2-(4-methylphenyl)ethyl]-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C23H26N2O2/c1-17-8-10-19(11-9-17)22(25(2)3)15-24-23(26)16-27-21-13-12-18-6-4-5-7-20(18)14-21/h4-14,22H,15-16H2,1-3H3,(H,24,26)
• InChI Key: POAXYOITRRCJAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNC(=O)COC2=CC3=CC=CC=C3C=C2)N(C)C
• Molecular Formula: C23H26N2O2
• Molecular Weight: 362.5 g/mol
• CAS No.: 941940-28-9

Description

N-(2-(dimethylamino)-2-(p-tolyl)ethyl)-2-(naphthalen-2-yloxy)acetamide is a useful research compound. Its molecular formula is C23H26N2O2 and its molecular weight is 362.473. The purity is usually 95%.
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Scientific Research Applications

Aglycone Protection in Nucleotide Synthesis

The use of groups similar to N-(2-(dimethylamino)-2-(p-tolyl)ethyl)-2-(naphthalen-2-yloxy)acetamide for protecting amino functions of aglycone residues has been explored. For instance, the (2-dansylethoxy)carbonyl group, which shares structural similarities, has been employed in the synthesis of monomeric building blocks for 2′-deoxynucleosides, indicating its potential in oligodeoxyribonucleotide synthesis due to its lability towards specific cleavage methods (Wagner & Pfleiderer, 1997).

Structural Studies of Co-crystals and Salts

Research into the structural aspects of compounds related to this compound has led to the formation of co-crystals with aromatic diols, providing insights into the interactions and configurations of these complex structures (Karmakar, Kalita, & Baruah, 2009).

Alzheimer's Disease Research

Compounds structurally similar to this compound, such as derivatives used with positron emission tomography, have been applied in Alzheimer's disease research for mapping the distribution of neurofibrillary tangles and beta-amyloid plaques in living patients. This represents a significant advancement in non-invasive diagnostic techniques for neurodegenerative diseases (Shoghi-Jadid et al., 2002).

Anti-Parkinson's Activity

The synthesis of novel acetamide derivatives, including those structurally related to this compound, has been explored for their potential anti-Parkinson's activity. Such compounds have shown promise in in vitro and in vivo models, demonstrating the capability of these molecules in therapeutic applications (Gomathy, Antony, Elango, Singh, & Gowramma, 2012).

Fluorescent Chemosensors

The development of fluorescent chemosensors using structural analogs of this compound has been reported, illustrating their utility in sensitive detection of metal ions like Al(III). Such applications highlight the compound's role in analytical chemistry and environmental monitoring (Ding et al., 2013).